Cas no 8060-44-4 (Meprocalm (8CI))

Meprocalm (8CI) structure
Meprocalm (8CI) structure
Product Name:Meprocalm (8CI)
CAS No:8060-44-4
MF:C76H96ClN11O17S
MW:1503.15695762634
CID:2723959
Update Time:2023-03-24

Meprocalm (8CI) Chemical and Physical Properties

Names and Identifiers

    • [2-(carbamoyloxymethyl)-2-methylpentyl] carbamate,methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
    • Meprocalm (8CI)
    • Inchi: 1S/C33H40N2O9.C18H20N2S.C9H18N2O4.C9H11NO2.C7H7ClN4O2/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19;1-3-9-17-15(7-1)20(14-13-19-11-5-6-12-19)16-8-2-4-10-18(16)21-17;1-3-4-9(2,5-14-7(10)12)6-15-8(11)13;1-2-12-9(11)10-8-6-4-3-5-7-8;1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3;1-4,7-10H,5-6,11-14H2;3-6H2,1-2H3,(H2,10,12)(H2,11,13);3-7H,2H2,1H3,(H,10,11);1-2H3,(H,9,10)/t18-,22+,24-,27-,28+,31+;;;;/m1..../s1
    • InChI Key: NDNYJMGOFMKXHO-WYXDAAPPSA-N
    • SMILES: C([C@@H]1[C@H]([C@H](OC(C2C=C(OC)C(OC)=C(OC)C=2)=O)C[C@]2([H])CN3CCC4C5C=CC(OC)=CC=5NC=4[C@@]3([H])C[C@]12[H])OC)(=O)OC.C(C)(CCC)(COC(=O)N)COC(=O)N.N(C1C=CC=CC=1)C(=O)OCC.C(N1C2=CC=CC=C2SC2C=CC=CC1=2)CN1CCCC1.O=C1N(C(=O)N(C)C2NC(Cl)=NC1=2)C

Computed Properties

  • Exact Mass: 421.137281
  • Monoisotopic Mass: 421.137281
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 448
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155
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